Benzonitrile, 4-fluoro-2-[(2,2,2-trifluoroethoxy)methyl]-

• Molecular Formula: C10H7F4NO
• Molecular Weight: 233.16 g/mol
• IUPAC Name: 4-fluoro-2-(2,2,2-trifluoroethoxymethyl)benzonitrile
• InChI: InChI=1S/C10H7F4NO/c11-9-2-1-7(4-15)8(3-9)5-16-6-10(12,13)14/h1-3H,5-6H2
• InChI Key: TWULTKJBZRIQSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)COCC(F)(F)F)C#N

Description

Benzonitrile, 4-fluoro-2-[(2,2,2-trifluoroethoxy)methyl]- is a useful research compound. Its molecular formula is C10H7F4NO and its molecular weight is 233.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

336 μl 2,2,2-Trifluoroethanol were dissolved in 10 ml dimethylformamide. 243 mg sodium hydride were added and the mixture stirred at room temperature for one hour. Then 1.0 g 2-Bromomethyl-4-fluoro-benzonitrile were added in one portion and the reaction mixture was stirred at room temperature for three hours. The reaction mixture was poured on 50 ml water and extracted five times with portion of 25 ml ethyl acetate. The combined organic layers were dried over MgSO4, the solvent removed in vacuo and the resulting residue purified on silica gel with the eluent heptane=>n-heptane:ethyl acetate=4:1 to obtain 750 mg 4-Fluoro-2-(2,2,2-trifluoro-ethoxymethyl)-benzonitrile.